N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide

• IUPAC Name: N-(2-phenylbenzotriazol-5-yl)butanamide
• InChI: InChI=1S/C16H16N4O/c1-2-6-16(21)17-12-9-10-14-15(11-12)19-20(18-14)13-7-4-3-5-8-13/h3-5,7-11H,2,6H2,1H3,(H,17,21)
• InChI Key: OHZNRUOKBRULRC-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC2=NN(N=C2C=C1)C3=CC=CC=C3
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide, also known as BB5, is a fluorescent dye that has been widely used in scientific research applications. It is a member of the benzotriazole family and is often used as a photostabilizer in various fields such as polymer science, material science, and environmental science.

Mechanism of Action

The mechanism of action of N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide involves its ability to absorb UV light and transfer the absorbed energy to other molecules. This process is known as energy transfer or fluorescence resonance energy transfer (FRET). The absorbed energy can be transferred to nearby molecules such as proteins, nucleic acids, and lipids, resulting in their excitation and subsequent emission of fluorescence.
Biochemical and Physiological Effects:
N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide has no known biochemical or physiological effects on living organisms. It is considered to be non-toxic and non-carcinogenic.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide in lab experiments include its high photostability, low toxicity, and ability to detect various biomolecules. However, its limitations include its relatively low quantum yield and sensitivity to pH and temperature changes.

Future Directions

There are several future directions for the use of N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide in scientific research. One potential direction is the development of new fluorescent probes based on N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide for the detection of specific biomolecules. Another direction is the use of N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide as a photostabilizer in the field of environmental science to prevent the degradation of various materials under UV light exposure. Finally, the development of new synthetic methods for N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide with higher yields and purity is also an important direction for future research.

Synthesis Methods

The synthesis of N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide involves the reaction of 2-phenyl-2H-1,2,3-benzotriazole-5-carboxylic acid with butanoyl chloride in the presence of a base. The reaction is carried out under reflux conditions and the resulting product is purified by recrystallization. The yield of the product is typically around 50-60%.

Scientific Research Applications

N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)butanamide has been widely used in scientific research applications due to its fluorescent properties and photostabilizing effects. It is often used as a fluorescent probe for the detection of various biomolecules such as proteins, nucleic acids, and lipids. It has also been used as a photostabilizer in the field of polymer science to prevent the degradation of polymers under UV light exposure. In addition, it has been used in material science as a coating material to enhance the UV resistance of various materials such as textiles, plastics, and paints.